Cas no 3383-21-9 (3,5-Di-tert-butyl-o-benzoquinone)

3,5-Di-tert-butyl-o-benzoquinone structure
3383-21-9 structure
Product Name:3,5-Di-tert-butyl-o-benzoquinone
CAS No:3383-21-9
Molecular Formula:C14H20O2
Molecular Weight:220.3074
MDL:MFCD00001647
CID:84726
PubChem ID:24849680

3,5-Di-tert-butyl-o-benzoquinone Properties

Names and Identifiers

    • 3,5-Di-tert-butyl-o-benzoquinone
    • Dibutylbenzoquinone
    • 3,5-Di-tert-butyl-1,2-benzoquinone
    • 3,5-Cyclohexadiene-1,2-dione,3,5-bis(1,1-dimethylethyl)-
    • 3,5-Di-tert-butylbenzo-1,2-quinone
    • 3,5-ditert-butylcyclohexa-3,5-diene-1,2-dione
    • 3,5-di-t-butyl-o-benzoquinone
    • 3,5-Ditert-butylbenzo-1,2-quinone
    • o-Benzoquinone,3,5-di-tert-butyl
    • PD181128
    • 3,5-Ditert-butylbenzo-1,2-quinone #
    • NSC 149061
    • NS00029551
    • SY049535
    • BDBM22775
    • AS-60966
    • 3,5-Ditert-butyl-quinone
    • 3383-21-9
    • 3,5-Di-tert-butyl-o-benzoquinone, 98%
    • D86498
    • 3,5-di-tert-Butyl-ortho-benzoquinone
    • 3,5-di(tert-butyl)benzo-1,2-quinone
    • DTXSID70187478
    • 3,5-di-t-butyl-1,2-dioxobenzene
    • MLS000699499
    • EINECS 222-189-0
    • 3,5-Cyclohexadiene-1,2-dione, 3,5-bis(1,1-dimethylethyl)-
    • 3,5-Di-tert-butyl-o-quinone
    • o-Benzoquinone,5-di-tert-butyl-
    • AKOS001667084
    • cid_76915
    • SCHEMBL396841
    • NSC149061
    • NCGC00247199-01
    • 3,5-di-tert-butylcyclohexa-3,5-diene-1,2-dione
    • NSC-149061
    • AH-188/25003063
    • o-Benzoquinone, 3,5-di-tert-butyl-
    • J-511242
    • SMR000226412
    • MFCD00001647
    • InChI=1/C14H20O2/c1-13(2,3)9-7-10(14(4,5)6)12(16)11(15)8-9/h7-8H,1-6H
    • CHEMBL365161
    • 3,2-dione, 3,5-bis(1,1-dimethylethyl)-
    • 3,5-di-t-butyl-1,2-benzoquinone
    • FT-0614738
    • HMS2618F24
    • 3,5-ditert-butyl-[1,2]benzoquinone
    • CS-0095759
    • D2430
    • ALBB-029895
    • MDL： MFCD00001647
    • InChIKey： NOUZOVBGCDDMSX-UHFFFAOYSA-N
    • Inchi： InChI=1S/C14H20O2/c1-13(2,3)9-7-10(14(4,5)6)12(16)11(15)8-9/h7-8H,1-6H3
    • SMILES： CC(C)(C)C1=CC(=O)C(=O)C(=C1)C(C)(C)C
    • BRN： 2047944

Computed Properties

  • Exact Mass: 220.14600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 220.146
  • Heavy Atom Count: 16
  • Complexity: 395
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.3
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • LogP: 3.08320
  • PSA: 34.14000
  • Refractive Index: 1.4970 (estimate)
  • Boiling Point: 321.25°C (rough estimate)
  • Melting Point: 112-114 °C (lit.)
  • Flash Point: 120.6°C
  • Color/Form: Dark red crystal
  • Stability/Shelf Life: Stable. Incompatible with reducing agents, strong oxidizing agents.
  • Solubility: Insoluble
  • Density: 1.0106 (rough estimate)

3,5-Di-tert-butyl-o-benzoquinone Security Information

  • WGK Germany：3
  • Safety Term：S24/25
  • Safety Instruction： S22-S24/25
  • Risk Phrases：R36/37/38
  • Dangerous goods sign： Xi
  • Hazardous Material transportation number：NONH for all modes of transport
  • Risk Phrases： 36/37/38

3,5-Di-tert-butyl-o-benzoquinone Customs Data

  • HS CODE：2914690090
  • Customs Data：

    China Customs Code:

    2914690090

    Overview:

    2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Summary:

    2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3,5-Di-tert-butyl-o-benzoquinone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003J6I-5g
3,5-DI-TERT-BUTYL-O-BENZOQUINONE
 3383-21-9 98%
5g
 $39.00 2025-02-20
A2B Chem LLC
AB64026-5g
3,5-Di-tert-butyl-o-benzoquinone
 3383-21-9 98%
5g
 $38.00 2024-04-20
Aaron
AR003JEU-1g
3,5-Di-tert-butyl-o-benzoquinone
 3383-21-9 98%
1g
 $6.00 2025-01-22
abcr
AB177206-5g
3,5-Di-tert-butyl-o-benzoquinone, 98%; .
 3383-21-9 98%
5g
 €86.50
Ambeed
A329099-1g
3,5-Di-tert-butyl-o-benzoquinone
 3383-21-9 98%
1g
 $14.0 2025-02-27
Apollo Scientific
OR22087-5g
3,5-Bis(tert-butyl)-1,2-benzoquinone
 3383-21-9 98%
5g
 £45.00 2025-02-19
Chemenu
CM161931-25g
3,5-Di-tert-butylbenzo-1,2-quinone
 3383-21-9 97%
25g
 $*** 2023-05-30
Cooke Chemical
A3476112-1G
3,5-Di-<i>tert</i>-butyl-1,2-benzoquinone
 3383-21-9 >98.0%(HPLC)
1g
 RMB 79.20 2025-02-20
eNovation Chemicals LLC
D955717-25g
3,5-DI-TERT-BUTYL-O-BENZOQUINONE
 3383-21-9 98.0%
25g
 $340 2022-05-25
TRC
D428020-100mg
3,5-Di-tert-butyl-o-benzoquinone
 3383-21-9
100mg
 $ 227.00 2023-09-07

3,5-Di-tert-butyl-o-benzoquinone Synthesis

3,5-Di-tert-butyl-o-benzoquinone Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:3383-21-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3383-21-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:3383-21-9)3,5-Di-tert-butyl-o-benzoquinone
A1204144
Purity:99%/99%
Quantity:25g/100g
Price($):193.0/609.0